Cas no 155-90-8 (4-Methoxypyrimidin-2-amine)

4-Methoxypyrimidin-2-amine is a heterocyclic organic compound featuring a pyrimidine core substituted with a methoxy group at the 4-position and an amino group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich pyrimidine ring facilitates nucleophilic substitution reactions, while the amino group enhances its utility as a building block for further functionalization. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined chemical properties make it suitable for applications in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active molecules.
4-Methoxypyrimidin-2-amine structure
4-Methoxypyrimidin-2-amine structure
Product Name:4-Methoxypyrimidin-2-amine
CAS No:155-90-8
MF:C5H7N3O
MW:125.128580331802
MDL:MFCD00619233
CID:82069
PubChem ID:67428
Update Time:2025-09-28

4-Methoxypyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-methoxypyrimidine
    • 4-methoxypyrimidin-2-amine
    • 2-Pyrimidinamine, 4-methoxy- (9CI)
    • 2-AMino-4-Methoxy-pyriMidin
    • 4-methoxy-2-aminopyrimidine
    • 2-Methoxy-4-aMinopyriMidine
    • 2-Methoxy-4-aminopyrimidi...
    • 4-Methoxypyrimidin-2-amine, 4-Methoxy-1,3-diazin-2-amine
    • 2-amino-4-methoxypyrimidine, AldrichCPR
    • 4-methoxypyrimidin-2-ylamine
    • NSC-25503
    • 2-Pyrimidinamine, 4-methoxy-
    • NSC 25503
    • AI3-61853
    • A23426
    • UNII-C8DOV7S79V
    • 4-methoxypyrimidine-2-ylamine
    • 2-Amino-4-methoxypyrimidin
    • NSC25503
    • SCHEMBL359919
    • 2,2,3,3-TETRAFLUOROPROPANALHYDRATE
    • EN300-297976
    • W-205792
    • DTXSID00165784
    • SY015052
    • CS-W019694
    • Z1198154284
    • 4-methoxy-pyrimidin-2-ylamine
    • YNXLSFXQTQKQEF-UHFFFAOYSA-N
    • BRN 0118987
    • MFCD00619233
    • 155-90-8
    • WLN: T6N CNJ BZ DO1
    • Pyrimidine, 2-amino-4-methoxy-
    • C8DOV7S79V
    • SB11835
    • AC-907/34123047
    • AM20080401
    • 5-25-12-00476 (Beilstein Handbook Reference)
    • PS-4976
    • AKOS006281638
    • (4-METHOXYPYRIMIDIN-2-YL)AMINE
    • 4-methoxy-2-pyrimidinamine
    • FT-0648932
    • DTXCID3088275
    • DB-011372
    • 4-Methoxypyrimidin-2-amine
    • MDL： MFCD00619233
    • Inchi： 1S/C5H7N3O/c1-9-4-2-3-7-5(6)8-4/h2-3H,1H3,(H2,6,7,8)
    • InChI Key： YNXLSFXQTQKQEF-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CN=C(N)N=1

Computed Properties

  • Exact Mass: 125.05900
  • Monoisotopic Mass: 125.058912
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 88.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.224
  • Boiling Point: 313℃ at 760 mmHg
  • Flash Point: 143.2℃
  • Refractive Index: 1.566
  • PSA: 61.03000
  • LogP: 0.64860

4-Methoxypyrimidin-2-amine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methoxypyrimidin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM100772-5g
4-methoxypyrimidin-2-amine
 155-90-8 98%
5g
 $258 2021-08-06
Chemenu
CM100772-10g
4-methoxypyrimidin-2-amine
 155-90-8 98%
10g
 $441 2021-08-06
TRC
M226528-50mg
4-Methoxypyrimidin-2-amine
 155-90-8
50mg
 $ 50.00 2022-06-04
TRC
M226528-100mg
4-Methoxypyrimidin-2-amine
 155-90-8
100mg
 $ 65.00 2022-06-04
TRC
M226528-500mg
4-Methoxypyrimidin-2-amine
 155-90-8
500mg
 $ 135.00 2022-06-04
Apollo Scientific
OR40024-1g
2-Amino-4-methoxypyrimidine
 155-90-8
1g
 £17.00 2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M22920-1g
2-Amino-4-methoxypyrimidine
 155-90-8 95%
1g
 ￥119.0 2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M22920-5g
2-Amino-4-methoxypyrimidine
 155-90-8 95%
5g
 ￥523.0 2022-04-27
abcr
AB467183-5 g
4-Methoxypyrimidin-2-amine, min. 95%; .
 155-90-8
5g
 €204.10 2023-04-21
abcr
AB467183-10 g
4-Methoxypyrimidin-2-amine; min. 95%
 155-90-8
10g
 €527.80 2022-06-10

4-Methoxypyrimidin-2-amine Production Method

4-Methoxypyrimidin-2-amine Related Literature

Related Categories

155-90-8 (4-Methoxypyrimidin-2-amine) Related Products

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd